BENGHE Methodological & Application

Check Availability & Pricing

Application Note: Cytosolic Delivery of cGAMP
via Digitonin Permeabilization

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest |

Compound Name: cGAMP (disodium)
Cat. No.: B10786847
Get Quote
\ J

Introduction & Principle

The cGAS-STING pathway is a critical component of the innate immune system, detecting
cytosolic DNA and triggering the production of type | interferons (IFNs).[1] The natural ligand for
STING (Stimulator of Interferon Genes) is 2'3'-cyclic GMP-AMP (cGAMP).[2] However, cGAMP
is a charged, cyclic dinucleotide that cannot passively cross the plasma membrane.

While liposomal transfection is common, it can be inefficient for cyclic dinucleotides and may
induce off-target cytotoxicity or endosomal entrapment. Digitonin permeabilization offers a
superior alternative for mechanistic studies.[2][3] Digitonin, a steroid glycoside, selectively
complexes with cholesterol in the plasma membrane to form transient pores (~8—10 nm).
Because organelle membranes (mitochondria, ER) are cholesterol-poor, they remain intact,
preserving the cellular machinery required for the STING-TBK1-IRF3 signaling cascade.

Mechanism of Action[2][3][4][5][6]

o Selective Porations: Digitonin permeabilizes the cholesterol-rich plasma membrane.[3][4]

 Diffusive Entry: Extracellular cGAMP diffuses down its concentration gradient into the
cytosol.
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e Resealing & Activation: Upon removal of digitonin and addition of calcium-rich complete
media, membranes reseal (or cells are harvested immediately for acute kinetics), allowing
cGAMP to bind ER-resident STING.
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Figure 1: Mechanism of digitonin-mediated cGAMP delivery and downstream STING signaling.

Critical Parameters & Optimization

Success relies on a "Goldilocks" concentration of digitonin: high enough to permeabilize >90%
of cells, but low enough to prevent total lysis or organelle damage.

The "KHM" Intracellular Buffer

PBS is unsuitable for permeabilization because it lacks the ionic balance of the cytosol. We
utilize KHM Buffer to maintain protein stability and prevent cell death during the porous phase.

e Low Calcium: Prevents premature membrane resealing and calcium-dependent proteolysis.

e Potassium-Rich: Mimics cytosolic ion concentration.

Variable Control Table
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Parameter Recommended Range Critical Notes

MUST be titrated for every new

Digitonin Conc. 5 —50 pg/mL )
cell line.
Higher external conc. drives
cGAMP Conc. 100 nM - 10 puM S
faster diffusion.
_ _ ' >15 mins risks organelle
Incubation Time 5—10 mins
damage and cell death.
37°C is faster; RT is more
Temperature 37°C or RT
controllable.
. Over-confluent cells
Cell Density 70-80% Confluency

permeabilize unevenly.

Materials & Reagents

 Digitonin: High purity (e.g., Calbiochem or Sigma). Note: Commercial digitonin is often only
~50% pure; always check the certificate of analysis.

o 2'3-cGAMP: (e.g., InvivoGen). Prepare 1 mM stock in endotoxin-free water.

o KHM Buffer (pH 7.2 - 7.4):

[e]

110 mM Potassium Acetate (KOAC)

o

20 mM HEPES

[¢]

2 mM MgCI2

[¢]

Optional: 0.1 mM EGTA (to chelate residual Ca2+)
o Permeabilization Marker: Trypan Blue (0.4%) or Propidium lodide.

e Complete Culture Media: (e.g., DMEM + 10% FBS).

Experimental Protocol
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Phase 1: Digitonin Titration (The "Kill Curve")

Perform this once for each new cell line to determine the optimal permeabilization
concentration (OPC).

o Seed Cells: Plate cells (e.g., THP-1, RAW264.7, HEK293T) in a 24-well plate to reach 70-
80% confluency.

o Prepare Dilutions: Prepare KHM buffer containing 0, 5, 10, 20, 30, and 50 pg/mL Digitonin.
e Pulse: Aspirate media and gently add 300 pL of Digitonin/KHM solution.

 Incubate: 10 minutes at 37°C.

o Stain: Remove buffer. Add 200 uL KHM + 0.2% Trypan Blue. Incubate 1 min.

o Assess: Visualize under a microscope.

o Target: >90% blue cells (permeable) but cells remain attached and morphologically similar
to controls (not "ghosts” or lysed debris).

o Select the lowest concentration that achieves >90% staining.[5]

Phase 2: cGAMP Delivery (The "Pulse” Protocol)

» Preparation:
o Warm KHM buffer to 37°C.
o Prepare Delivery Solution: KHM + [OPC Digitonin] + [Target cGAMP, e.g., 10 uM].
o Prepare Vehicle Control: KHM + [OPC Digitonin] only.

o Wash: Aspirate growth media from cells.[3][6] Wash 1x gently with warm PBS or KHM (to
remove serum esterases).

e Permeabilize & Deliver:

o Add Delivery Solution to cells.
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o Volume: Minimal to cover cells (e.g., 200 pL for 24-well) to conserve cGAMP.

o Incubate: 8-10 minutes at 37°C.

e Wash & Reseal (Critical Step):
o Aspirate Delivery Solution.

o Immediately add warm, complete culture media (containing 10% FBS). The Ca2+ and
serum lipids facilitate membrane resealing.

o Optional: Wash 2x with media to ensure no residual digitonin remains.
 Signaling Incubation:
o Incubate cells at 37°C/5% CO2.
o Timepoints:
» 1-3 Hours: For Phospho-IRF3 / Phospho-STING (Western Blot).

» 12-24 Hours: For IFN-3 / Cytokine secretion (ELISA/qPCR).

Phase 3: Validation & Readouts
A. Western Blotting (Early Signaling)

» Lysis: Harvest cells in RIPA buffer + Phosphatase Inhibitors.
o Targets: p-STING (Ser366), p-IRF3 (Ser396), p-TBK1.

o Expected Result: Robust phosphorylation in cGAMP+Digitonin samples; minimal in cGAMP-
only (no digitonin) or Vehicle samples.

B. Functional Assay (ISG Induction)
« Method: RT-qPCR for IFNB1, CXCL10, or ISG15,

» Expected Result: >10-fold induction of IFNB1 mRNA relative to mock.
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Figure 2: Step-by-step decision tree for optimizing and executing the cGAMP delivery protocol.

Troubleshooting & Expert Tips

Problem Possible Cause

Solution

) Digitonin conc. too high or
High Cell Death , ,
incubation too long.

Repeat titration. Reduce
incubation to 5 mins. Ensure
KHM buffer pH is 7.2-7.4.

cGAMP degraded or

insufficient entry.

No STING Activation

Use endotoxin-free water.
Increase cGAMP conc. (up to
20 uM).[3][7][8] Ensure cells
express STING (check
HEK?293T, they are STING-null

and need transfection).

) Stress induced by
High Background )
buffer/handling.

Handle cells gently. Ensure
KHM buffer is warm (37°C) to

prevent cold shock.

Inconsistent Results Digitonin purity variability.

Digitonin purity varies by
batch. Always re-titrate when

opening a new vial.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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